Stereoselective alkylation of an Evans auxiliary derivative within a pressure-driven micro reactor
Lab on a Chip Pub Date: 2004-03-17 DOI: 10.1039/B400280F
Abstract
A simple technique for the diastereoselective alkylation of a metal stabilised enolate is demonstrated within a pressure-driven micro reactor whereby enhanced diastereoselectivities were obtained compared to batch.
Recommended Literature
- [1] Recent advances in the chemistry of caryophyllene
- [2] Photoredox-catalyzed 2,2,2-trifluoroethylation and 2,2-difluoroethylation of alkenes with concomitant introduction of a quinoxalin-2(1H)-one moiety†
- [3] Parliamentary notes. House of Commons. July 4
- [4] Degradation study of nitroaromatic explosives 2-diazo-4,6-dinitrophenol and picramic acid using HPLC and UHPLC-ESI-MS/MS
- [5] Female versus male biological identities of nanoparticles determine the interaction with immune cells in fish†
- [6] Front cover
- [7] Flexible and conductive graphene-based fibers fabricated from pigment and TiO2 PU dual coatings as a colored insulative shell structure†
- [8] Correction: Growth and characterization of piezoelectric benzil single crystals and its application in microstrip patch antenna
- [9] Pseudocapacitance-dominated high-performance and stable lithium-ion batteries from MOF-derived spinel ZnCo2O4/ZnO/C heterostructure anode
- [10] Molten salts as a reusable medium for the preparation of heterocyclic compounds
